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Compound of Interest

Compound Name: Carcinine dihydrochloride

Cat. No.: B550831

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carcinine dihydrochloride, also known as (-alanylhistamine dihydrochloride, is a synthetic
analog of the naturally occurring dipeptide carnosine. It functions as a potent and selective
antagonist of the histamine H3 receptor, exhibiting 100 to 1000-fold selectivity over H1 and H2
receptors.[1][2][3] Beyond its role in modulating the histaminergic system, Carcinine is
recognized for its significant antioxidant and anti-glycation properties.[4] These characteristics
make it a valuable tool in a variety of research fields, including neuroscience, pharmacology,
and cosmetology, for investigating cellular signaling, oxidative stress, and protein glycation.

This document provides detailed protocols for the preparation, storage, and application of
Carcinine dihydrochloride stock solutions to ensure experimental consistency and accuracy.

Physicochemical Properties and Data

Carcinine dihydrochloride is a white to beige crystalline powder.[1][2] Key quantitative data
for the preparation of stock solutions are summarized in the tables below.
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Property Value

Molecular Weight 255.14 g/mol
Chemical Formula CsH14N4O - 2HCI
Purity (typical) =>98% (HPLC)
Appearance White to beige powder

Table 1: Physicochemical Properties of Carcinine Dihydrochloride.

Molar
Solvent Solubility (at 25°C) Concentration (at Notes
max solubility)

Water =15 mg/mL >58.8 mM Clear solution.

DMSO >20 mg/mL >78.4 mM -

Table 2: Solubility of Carcinine Dihydrochloride.

. Storage . .
Condition Duration Recommendations
Temperature
Store in a desiccator;
Powder -20°C 3 years ]
hygroscopic.
Store in a desiccator;
4°C 2 years ]
hygroscopic.
Aliquot to avoid
Stock Solution -80°C 6 months repeated freeze-thaw
cycles.[5]
Aliquot to avoid
-20°C 1 month repeated freeze-thaw

cycles.[5]

Table 3: Recommended Storage Conditions for Carcinine Dihydrochloride.
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Experimental Protocols

Protocol 1: Preparation of a 50 mM Aqueous Stock
Solution

Materials:

Carcinine dihydrochloride powder (purity >98%)

Sterile, nuclease-free water

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

0.22 um sterile syringe filter
Procedure:
o Calculation:

o To prepare a 50 mM stock solution, calculate the required mass of Carcinine
dihydrochloride using the following formula: Mass (g) = Molar Concentration (mol/L) x
Volume (L) x Molecular Weight ( g/mol )

o For 10 mL of a 50 mM solution: Mass (g) = 0.050 mol/L x 0.010 L x 255.14 g/mol = 0.1276
g (or 127.6 mg)

e Weighing:

o In a sterile environment (e.g., a laminar flow hood), accurately weigh 127.6 mg of
Carcinine dihydrochloride powder using an analytical balance.

¢ Dissolution:
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[e]

Transfer the weighed powder to a sterile conical tube.

o

Add a small volume of sterile water (e.g., 5-7 mL) to the tube.

Vortex the mixture thoroughly until the powder is completely dissolved. The solution should

[¢]

be clear and colorless.

Add sterile water to reach a final volume of 10 mL.

[¢]

o Sterilization:

o To ensure sterility for cell culture applications, filter the stock solution through a 0.22 pum
sterile syringe filter into a new sterile tube.

» Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use, sterile microcentrifuge tubes
(e.g., 100 pL or 500 pL aliquots).

o Clearly label the aliquots with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:

50 mM Carcinine dihydrochloride stock solution

Pre-warmed, sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:
e Thawing:

o Thaw a single aliquot of the 50 mM Carcinine dihydrochloride stock solution at room
temperature.

o Dilution:

o In a sterile environment, dilute the stock solution to the desired final working concentration
using pre-warmed cell culture medium.

o For example, to prepare a 100 uM working solution from a 50 mM stock, perform a 1:500
dilution (e.g., add 2 pL of the 50 mM stock solution to 998 L of cell culture medium).

o Mix gently by pipetting up and down.
e Application:
o Add the prepared working solution to your cell cultures.

o Note: Always include a vehicle control (cell culture medium with the same final
concentration of the solvent used for the stock solution, if any) in your experiments.

Application and Working Concentrations

Carcinine dihydrochloride has been utilized in a range of in vitro and in vivo studies. The
effective concentration can vary significantly depending on the experimental model and the
biological question being addressed.

e |n vitro studies:

o In mouse retinal explants, Carcinine dihydrochloride has been used at concentrations of
0.5 mM and 5 mM to study its protective effects.[5]

o An ICso of 33.2 pg/pL was determined for the inhibition of 4-hydroxynonenal (4-HNE)-
induced protein modification.[5]
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¢ In vivo studies:

o Intraperitoneal injections in mice have ranged from 5 mg/kg to 50 mg/kg to investigate its
effects on histamine content in the brain.[5]

It is recommended to perform a dose-response study to determine the optimal working
concentration for your specific cell line and experimental conditions.

Histamine H3 Receptor Signaling Pathway

Carcinine acts as an antagonist at the histamine H3 receptor (H3R), a G-protein coupled
receptor (GPCR). The activation of H3R is primarily coupled to the Gai/o subunit, which inhibits
adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cCAMP) levels. This, in turn,
modulates the activity of protein kinase A (PKA). H3R activation can also influence other
signaling cascades, including the MAPK and PI3K/Akt pathways. As an antagonist, Carcinine
blocks these downstream effects of histamine binding to H3R.
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Caption: Histamine H3 Receptor Signaling Pathway.

Experimental Workflow: Stock Solution Preparation

The following diagram outlines the general workflow for preparing a sterile stock solution of
Carcinine dihydrochloride for use in cell culture and other biological assays.
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Caption: Workflow for Carcinine Dihydrochloride Stock Solution Preparation.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b550831?utm_src=pdf-body-img
https://www.benchchem.com/product/b550831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stability and Troubleshooting

o pH Stability: While specific pH stability data for Carcinine dihydrochloride is not readily
available, related compounds like carnosine can undergo hydrolysis under certain pH
conditions. It is advisable to prepare stock solutions in high-purity water and to prepare
working solutions in buffered media (e.g., cell culture medium) immediately before use. For
long-term storage of aqueous stock solutions, maintaining a neutral to slightly acidic pH is
generally recommended for similar compounds.

o Precipitation: If precipitation is observed upon dilution of a DMSO stock solution into
agueous media, gentle warming (e.g., in a 37°C water bath) and vortexing may help to
redissolve the compound. Ensure the solution is clear before adding it to cell cultures.

e Hygroscopic Nature: Carcinine dihydrochloride powder is hygroscopic. Store the powder
in a desiccator and minimize its exposure to atmospheric moisture during weighing.

o Cytotoxicity: If unexpected cytotoxicity is observed, consider performing a dose-response
curve to determine the optimal non-toxic working concentration for your specific cell line.
Also, ensure that the final concentration of any organic solvent (e.g., DMSO) is below the
tolerance level of your cells (typically <0.5% for most cell lines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Carcinine
Dihydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b550831#how-to-prepare-carcinine-dinydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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